Cas no 28164-48-9 (3-Bromo-4-(methylamino)benzaldehyde)

• Product Name: 3-Bromo-4-(methylamino)benzaldehyde
• CAS No: 28164-48-9
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 4936613
• PubChem ID: 53315292
• Update Time: 2025-10-29

3-Bromo-4-(methylamino)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(methylamino)benzaldehyde
• E84887
• BS-51556
• AT-051/43421254
• NCGC00184558-01
• 28164-48-9
• CS-0336057
• 3-Bromo-4-(methylamino)benzaldehyde

• Inchi： 1S/C8H8BrNO/c1-10-8-3-2-6(5-11)4-7(8)9/h2-5,10H,1H3
• InChI Key： RUGCOJWVZDCHIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=CC=1NC

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Additional information on 3-Bromo-4-(methylamino)benzaldehyde

Professional Introduction to 3-Bromo-4-(methylamino)benzaldehyde (CAS No. 28164-48-9)

3-Bromo-4-(methylamino)benzaldehyde, with the chemical formula C₈H₈BNO₂, is a significant intermediate in the field of pharmaceutical and chemical synthesis. This compound, identified by its CAS number CAS No. 28164-48-9, has garnered attention due to its versatile applications in the development of various bioactive molecules. Its unique structural features, combining a bromine substituent with an amino group on a benzaldehyde backbone, make it a valuable building block for further functionalization and derivatization.

The synthesis of 3-Bromo-4-(methylamino)benzaldehyde typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The presence of the bromine atom at the 3-position and the methylamino group at the 4-position provides distinct reactivity patterns, allowing for selective modifications at these positions or further transformations to introduce additional functional groups. This flexibility has made it a preferred choice for medicinal chemists and synthetic organic chemists working on drug discovery programs.

In recent years, 3-Bromo-4-(methylamino)benzaldehyde has been explored in the development of novel therapeutic agents. One of the most notable areas of research has been its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively.

A particularly exciting development in this field has been the use of 3-Bromo-4-(methylamino)benzaldehyde as a key intermediate in the synthesis of small-molecule inhibitors that exhibit potent activity against specific kinases. For instance, studies have shown that derivatives of this compound can inhibit tyrosine kinases, which are overactive in many cancer cell lines. The bromine substituent allows for further cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which can be used to attach various pharmacophores to the benzaldehyde core. This approach has led to the discovery of several lead compounds with promising preclinical activity.

In addition to its role in kinase inhibition, 3-Bromo-4-(methylamino)benzaldehyde has also been investigated for its potential in other therapeutic areas. For example, researchers have explored its use in the development of antimicrobial agents. The structural motif present in this compound can be modified to create molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have shown that certain derivatives exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria.

The interest in 3-Bromo-4-(methylamino)benzaldehyde extends beyond pharmaceutical applications. It has also found utility in materials science and agrochemical research. In materials science, for instance, this compound can be used as a precursor for synthesizing advanced polymers and coatings with unique properties. The bromine and amino groups provide reaction sites for polymerization reactions, allowing for the creation of materials with tailored characteristics such as enhanced thermal stability or biodegradability.

In agrochemical research, derivatives of 3-Bromo-4-(methylamino)benzaldehyde have been explored as potential herbicides and fungicides. The ability to modify its structure allows researchers to design molecules that can selectively target weeds or fungal pathogens without harming crops. This is particularly important in sustainable agriculture, where there is a growing demand for environmentally friendly pest control solutions.

The versatility of 3-Bromo-4-(methylamino)benzaldehyde as an intermediate is further highlighted by its use in synthesizing various heterocyclic compounds. Heterocycles are essential components of many biologically active molecules, and their synthesis often requires specialized building blocks like this one. By incorporating functional groups such as bromine and amino into a benzaldehyde framework, researchers can access a wide range of heterocyclic structures through cyclization reactions or other transformations.

The latest advancements in synthetic methodologies have also contributed to the growing interest in 3-Bromo-4-(methylamino)benzaldehyde. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this compound. These innovations not only improve the availability of CAS No. 28164-48-9 but also open up new possibilities for its application in complex synthetic schemes.

In conclusion, 3-Bromo-4-(methylamino)benzaldehyde (CAS No. 28164-48-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for pharmaceutical synthesis, particularly in the development of kinase inhibitors and antimicrobial agents. Additionally, its utility in materials science and agrochemical research underscores its broad applicability. As synthetic chemistry continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific research and industrial applications.